Cas no 3824-74-6 (Urea, N,N'-bis[3,5-bis(trifluoromethyl)phenyl]-)

• Product Name: Urea, N,N'-bis[3,5-bis(trifluoromethyl)phenyl]-
• CAS No: 3824-74-6
• MF: C₁₇H₈F₁₂N₂O
• MW: 484.239066123962
• CID: 1488551
• PubChem ID: 329768829
• Update Time: 2025-04-23

Urea, N,N'-bis[3,5-bis(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, N,N'-bis[3,5-bis(trifluoromethyl)phenyl]-
• 1,3-bis[3,5-bis(trifluoromethyl)phenyl]urea
• N,N′-bis[3,5-bis(trifluoromethyl)phenyl]-Urea
• Schreiner's Catalyst
• DTXSID20333044
• N-[3,5-Bis(trifluoromethyl)phenyl]{[3,5-bis(trifluoromethyl)phenyl]amino}carboxamide
• 1,3-BIS-(ALPHA,ALPHA,ALPHA,ALPHAPR,ALPHAPR,ALPHAPR-HEXAFLUORO-3,5-XYLYL)-UREA
• AKOS024429933
• CS-0098604
• N,N inverted exclamation marka-bis[3,5-bis(trifluoromethyl)phenyl]-Urea
• CHEMBL534675
• TCMDC-123956
• N,N'-bis[3,5-bis(trifluoromethyl)phenyl]-Urea
• YGCOMBKZFUMALE-UHFFFAOYSA-N
• 3824-74-6
• F74934
• SCHEMBL2681462
• 1,3-Bis(3,5-bis(trifluoromethyl)phenyl)urea
• MFCD00018048

• MDL： MFCD00018048
• Inchi： 1S/C17H8F12N2O/c18-14(19,20)7-1-8(15(21,22)23)4-11(3-7)30-13(32)31-12-5-9(16(24,25)26)2-10(6-12)17(27,28)29/h1-6H,(H2,30,31,32)
• InChI Key： YGCOMBKZFUMALE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)NC(NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)=O)(F)F

Computed Properties

• Exact Mass: 484.04454
• Monoisotopic Mass: 484.0445008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13

Urea, N,N'-bis[3,5-bis(trifluoromethyl)phenyl]- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Additional information on Urea, N,N'-bis[3,5-bis(trifluoromethyl)phenyl]-

Urea, N,N'-bis[3,5-bis(trifluoromethyl)phenyl]

The compound Urea, N,N'-bis[3,5-bis(trifluoromethyl)phenyl], with the CAS number 3824-74-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which incorporates two trifluoromethyl-substituted phenyl groups attached to a central urea moiety. The presence of these trifluoromethyl groups imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of N,N'-bis[3,5-bis(trifluoromethyl)phenyl]urea through innovative methodologies. Researchers have explored the use of palladium-catalyzed coupling reactions to construct the carbon-urea bonds efficiently. These methods not only enhance the yield of the compound but also ensure high purity, which is critical for its application in sensitive chemical systems.

The electronic properties of Urea, N,N'-bis[3,5-bis(trifluoromethyl)phenyl] have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the trifluoromethyl groups significantly influence the electron distribution within the molecule, leading to enhanced electron-withdrawing effects. This characteristic makes the compound an excellent candidate for applications in electron-deficient systems, such as in the development of advanced materials with tailored electronic properties.

In terms of applications, N,N'-bis[3,5-bis(trifluoromethyl)phenyl]urea has found utility in the synthesis of heterocyclic compounds and as a building block in medicinal chemistry. Its ability to participate in various condensation reactions has made it a valuable reagent in constructing complex molecular architectures. Recent studies have demonstrated its potential as a precursor for synthesizing bioactive molecules with promising pharmacological profiles.

Moreover, this compound has been employed in the development of functional materials such as nonlinear optical materials and sensors. The unique combination of steric hindrance and electronic characteristics provided by the trifluoromethyl-substituted phenyl groups enables these materials to exhibit exceptional performance under challenging conditions.

From an environmental perspective, researchers have investigated the biodegradation pathways of Urea, N,N'-bis[3,5-bis(trifluoromethyl)phenyl] to assess its potential impact on ecosystems. Studies indicate that while the compound is resistant to microbial degradation due to its stable structure, it does not pose significant risks under normal usage conditions.

In conclusion, Urea, N,N'-bis[3,5-bis(trifluoromethyl)phenyl] (CAS No: 3824-74-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and favorable chemical properties continue to drive innovative research and development efforts in both academic and industrial settings.